Cas no 473705-02-1 (1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione)

• Product Name: 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• CAS No: 473705-02-1
• MF: C₂₁H₂₁F₂N₃O₃S
• MW: 433.471550703049
• CID: 5901075
• PubChem ID: 2897803
• Update Time: 2025-06-19

1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-((difluoromethyl)thio)phenyl)-3-((4-morpholinophenyl)amino)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[4-[(difluoromethyl)thio]phenyl]-3-[[4-(4-morpholinyl)phenyl]amino]-
• 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione
• SR-01000467270-1
• Cambridge id 6427432
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-{[4-(morpholin-4-yl)phenyl]amino}pyrrolidine-2,5-dione
• F1065-0021
• AKOS000569402
• 473705-02-1
• SR-01000467270
• Z57183505
• AKOS016318329
• 1-[4-(difluoromethylsulfanyl)phenyl]-3-(4-morpholin-4-ylanilino)pyrrolidine-2,5-dione

• Inchi： 1S/C21H21F2N3O3S/c22-21(23)30-17-7-5-16(6-8-17)26-19(27)13-18(20(26)28)24-14-1-3-15(4-2-14)25-9-11-29-12-10-25/h1-8,18,21,24H,9-13H2
• InChI Key： YICWZNQWROIGLS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(SC(F)F)C=C2)C(=O)CC(NC2=CC=C(N3CCOCC3)C=C2)C1=O

Computed Properties

• Exact Mass: 433.12716904g/mol
• Monoisotopic Mass: 433.12716904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 677.8±55.0 °C(Predicted)
• pka: 6.66±0.40(Predicted)

Additional information on 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione

Research Brief on 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS: 473705-02-1)

In recent years, the compound 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione (CAS: 473705-02-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a difluoromethylsulfanylphenyl group and a morpholinophenylamino moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the presence of the difluoromethylsulfanyl group, has been a focal point of research due to its potential to enhance bioavailability and metabolic stability.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases and other signaling molecules, making it a candidate for the treatment of cancers and autoimmune diseases. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and modulating immune responses, with minimal off-target effects.

In addition to its therapeutic potential, the pharmacokinetic properties of 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione have been extensively studied. Researchers have reported favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its progression into clinical trials. Preliminary toxicology studies have also indicated a manageable safety profile, although further investigations are required to confirm these findings in human subjects.

The compound's versatility is further highlighted by its potential applications in combination therapies. Recent preclinical studies have explored its synergistic effects with existing chemotherapeutic agents, showing enhanced efficacy in resistant cancer models. These findings underscore the importance of continued research into this molecule, particularly in the context of personalized medicine and targeted therapy.

In conclusion, 1-{4-(difluoromethyl)sulfanylphenyl}-3-{4-(morpholin-4-yl)phenylamino}pyrrolidine-2,5-dione represents a promising candidate for further drug development. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the fight against complex diseases. Future research should focus on advancing this compound through clinical trials and exploring its full therapeutic potential.